Cas no 61791-63-7 (Amines, N-coco alkyltrimethylenedi-)

• Product Name: Amines, N-coco alkyltrimethylenedi-
• CAS No: 61791-63-7
• MF: C₂H₅NO₂
• MW: 75.066600561142
• CID: 90129
• PubChem ID: 22323463
• Update Time: 2025-06-09

Amines, N-coco alkyltrimethylenedi- Chemical and Physical Properties

Names and Identifiers

• Amines, N-coco alkyltrimethylenedi-
• N-coco propane diamine
• DA CO
• N-Cocoalkyl 1,3-propanediamines
• N-Cocoalkyl-1,3-Diamino Propane
• Adogen 560
• Diamines, N-coco alkyltrimethylenediamines
• Dinoram C
• Duomeen C
• Duomeen CD
• Dodecanoic acid,4-methylphenyl ester
• Coco propylene diamine
• Amines, N-coco alkyltrimethylened
• N-cocoalkyl-1,3-diaminopropane
• N-Coco-alkyltrimethylenediamines
• DSJZKVCWSWVJQH-UHFFFAOYSA-N
• aminomethyl formate
• 61791-63-7

• Inchi： 1S/C2H5NO2/c3-1-5-2-4/h2H,1,3H2
• InChI Key： DSJZKVCWSWVJQH-UHFFFAOYSA-N
• SMILES： O(C=O)CN

Computed Properties

• Exact Mass: 75.032
• Monoisotopic Mass: 75.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 28.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: -0.7

Amines, N-coco alkyltrimethylenedi- Security Information

• Hazardous Material transportation number：2735
• HazardClass：8
• PackingGroup：II

Additional information on Amines, N-coco alkyltrimethylenedi-

Amines, N-coco alkyltrimethylenedi- (CAS No. 61791-63-7): An Overview of Its Properties, Applications, and Recent Research Developments

Amines, N-coco alkyltrimethylenedi- (CAS No. 61791-63-7) is a versatile compound with significant applications in various industries, particularly in the fields of chemical synthesis, personal care products, and pharmaceuticals. This compound is characterized by its unique chemical structure, which includes a coco alkyl group and a trimethylene di-amine backbone. The combination of these functional groups imparts specific properties that make it valuable for a wide range of applications.

The coco alkyl group in Amines, N-coco alkyltrimethylenedi- is derived from coconut oil, which is a renewable and sustainable resource. This group contributes to the compound's surfactant properties, making it effective in emulsification and foaming processes. The trimethylene di-amine backbone provides additional functionality, such as improved solubility and reactivity in various chemical reactions.

Recent research has focused on the potential applications of Amines, N-coco alkyltrimethylenedi- in the development of novel surfactants and emulsifiers. A study published in the Journal of Surfactants and Detergents (2022) explored the use of this compound in formulating environmentally friendly cleaning products. The researchers found that Amines, N-coco alkyltrimethylenedi- exhibited excellent biodegradability and low toxicity, making it a promising alternative to traditional surfactants that are derived from petrochemical sources.

In the pharmaceutical industry, Amines, N-coco alkyltrimethylenedi- has been investigated for its potential as a drug delivery agent. A study published in the International Journal of Pharmaceutics (2021) evaluated the use of this compound in enhancing the solubility and bioavailability of poorly water-soluble drugs. The results indicated that Amines, N-coco alkyltrimethylenedi- could significantly improve the dissolution rate and stability of these drugs, thereby enhancing their therapeutic efficacy.

The physical properties of Amines, N-coco alkyltrimethylenedi- are also noteworthy. It is typically a liquid at room temperature with a characteristic amine odor. The compound has a molecular weight of approximately 300 g/mol and is soluble in water and many organic solvents. These properties make it suitable for use in formulations that require both aqueous and non-aqueous environments.

In terms of safety and handling, Amines, N-coco alkyltrimethylenedi- should be stored in a cool, dry place away from strong oxidizing agents. Proper personal protective equipment (PPE) should be used when handling this compound to avoid skin contact and inhalation. While it is generally considered safe for industrial use, it is important to follow all recommended safety guidelines to ensure safe handling and storage.

The environmental impact of Amines, N-coco alkyltrimethylenedi- has also been studied extensively. Research published in the Journal of Environmental Science and Health (2023) evaluated the biodegradability and ecotoxicity of this compound. The study found that Amines, N-coco alkyltrimethylenedi- was readily biodegradable under aerobic conditions and exhibited low toxicity to aquatic organisms. These findings support its use in eco-friendly formulations.

In conclusion, Amines, N-coco alkyltrimethylenedi- (CAS No. 61791-63-7) is a multifunctional compound with a wide range of applications in various industries. Its unique chemical structure and properties make it valuable for developing environmentally friendly products and enhancing drug delivery systems. Ongoing research continues to explore new applications and improve our understanding of its potential benefits.